Cas no 29868-22-2 (Ribitol,1-amino-2,5-anhydro-1-deoxy-3,4-O-isopropylidene-, hydrochloride, DL- (8CI))

• Product Name: Ribitol,1-amino-2,5-anhydro-1-deoxy-3,4-O-isopropylidene-, hydrochloride, DL- (8CI)
• CAS No: 29868-22-2
• MF: C₈H₁₆ClNO₃
• MW: 209.670541763306
• CID: 267204
• PubChem ID: 24191992
• Update Time: 2025-04-19

Ribitol,1-amino-2,5-anhydro-1-deoxy-3,4-O-isopropylidene-, hydrochloride, DL- (8CI) Chemical and Physical Properties

Names and Identifiers

• Ribitol,1-amino-2,5-anhydro-1-deoxy-3,4-O-isopropylidene-, hydrochloride, DL- (8CI)
• (2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methanamine,hydrochloride
• NSC131044
• NSC-131044
• 1-Amino-2,5-anhydro-1-deoxy-3,4-O-(1-methylethylidene)pentitol--hydrogen chloride (1/1)
• DTXSID70638091
• 29868-22-2

• Inchi： 1S/C8H15NO3.ClH/c1-8(2)11-6-4-10-5(3-9)7(6)12-8;/h5-7H,3-4,9H2,1-2H3;1H
• InChI Key： LDZYBXWCQAFEPT-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)(C)OC2COC(CN)C12

Computed Properties

• Exact Mass: 209.08200
• Monoisotopic Mass: 209.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• PSA: 53.71000
• LogP: 1.36630